Cas no 24721-15-1 (Estra-1,3,5(10)-trien-16-one,17-hydroxy-3-methoxy-, (17b)-)

• Product Name: Estra-1,3,5(10)-trien-16-one,17-hydroxy-3-methoxy-, (17b)-
• CAS No: 24721-15-1
• MF: C₁₉H₂₄O₃
• MW: 300.392066001892
• CID: 276751
• PubChem ID: 225729
• Update Time: 2025-04-19

Estra-1,3,5(10)-trien-16-one,17-hydroxy-3-methoxy-, (17b)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-16-one,17-hydroxy-3-methoxy-, (17b)-
• 17β-Hydroxy-3-methoxy-1,3,5(10)-estratrien-16-one
• 17beta-Hydroxy-3-methoxyestra-1,3,5(10)-trien-16-one
• Estra-1,3,5(10)-trien-16-one, 17-hydroxy-3-methoxy-, (17.beta.)-
• 24721-15-1
• 17-Hydroxy-3-methoxyestra-1,3,5(10)-trien-16-one #
• MLS002638433
• HYTUXCLDWATLGA-SMYFESCOSA-N
• Estra-1,5(10)-trien-16-one, 17-hydroxy-3-methoxy-, (17.beta.)-
• 16-Oxoestradiol 3-methyl ether
• NSC-15430
• CHEBI:79797
• SCHEMBL11324730
• NSC15430
• Q27148933

• Inchi： 1S/C19H24O3/c1-19-8-7-14-13-6-4-12(22-2)9-11(13)3-5-15(14)16(19)10-17(20)18(19)21/h4,6,9,14-16,18,21H,3,5,7-8,10H2,1-2H3/t14-,15-,16+,18+,19+/m1/s1
• InChI Key： HYTUXCLDWATLGA-SMYFESCOSA-N
• SMILES： O[C@H]1C(C[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)OC)=O

Computed Properties

• Exact Mass: 300.17262
• Monoisotopic Mass: 300.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids